Metal-free hydrophosphorodithiolation of alkynes with P4S10 and alcohols leading to vinyl phosphorodithioates†
Organic Chemistry Frontiers Pub Date: 2023-11-23 DOI: 10.1039/D3QO01588B
Abstract
A simple and metal-free strategy has been developed for the construction of vinyl phosphorodithioates via direct hydrophosphorodithiolation of alkynes with P4S10 and alcohols. This three-component reaction could be conducted under mild conditions to access a variety of vinyl phosphorodithioates with Z-isomers as the major products without the use of any metal reagents, ligands, or additives. Preliminary mechanistic studies suggested that a radical process was involved in this reaction procedure.
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Journal Nameļ¼Organic Chemistry Frontiers
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